Cas no 2375270-27-0 (Fluoro(pyridin-4-yl)methanesulfonyl fluoride)

• Product Name: Fluoro(pyridin-4-yl)methanesulfonyl fluoride
• CAS No: 2375270-27-0
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• CID: 6602015
• PubChem ID: 145867172
• Update Time: 2025-06-09

Fluoro(pyridin-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2375270-27-0
• fluoro(pyridin-4-yl)methanesulfonyl fluoride
• EN300-7434363
• Fluoro(pyridin-4-yl)methanesulfonyl fluoride

• Inchi： 1S/C6H5F2NO2S/c7-6(12(8,10)11)5-1-3-9-4-2-5/h1-4,6H
• InChI Key： YBJBRSSRZUDKOG-UHFFFAOYSA-N
• SMILES： S(C(C1C=CN=CC=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 193.00090590g/mol
• Monoisotopic Mass: 193.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų

Additional information on Fluoro(pyridin-4-yl)methanesulfonyl fluoride

Introduction to Fluoro(pyridin-4-yl)methanesulfonyl fluoride (CAS No. 2375270-27-0)

Fluoro(pyridin-4-yl)methanesulfonyl fluoride (CAS No. 2375270-27-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of Fluoro(pyridin-4-yl)methanesulfonyl fluoride is C₇H₅F₂NOS, and its molecular weight is approximately 196.18 g/mol. The compound features a fluoro-substituted pyridine ring linked to a methanesulfonyl fluoride group, which imparts specific reactivity and biological activity. This structure allows for versatile functionalization and modification, making it an attractive starting material for the synthesis of more complex molecules.

In recent years, the study of Fluoro(pyridin-4-yl)methanesulfonyl fluoride has been driven by its potential in the development of new drugs targeting various diseases. One notable area of research is its use as an intermediate in the synthesis of inhibitors for specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can effectively inhibit kinases, which are key enzymes in signal transduction pathways and are often dysregulated in cancer and other diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of Fluoro(pyridin-4-yl)methanesulfonyl fluoride-based compounds as potent inhibitors of the protein kinase B (AKT). The results demonstrated that these derivatives exhibited high selectivity and potency against AKT, with some compounds showing promising antitumor activity in vitro and in vivo. This research underscores the potential of Fluoro(pyridin-4-yl)methanesulfonyl fluoride as a lead compound for further drug development.

Beyond its role in kinase inhibition, Fluoro(pyridin-4-yl)methanesulfonyl fluoride has also been explored for its utility in other therapeutic areas. For example, it has been investigated as a building block for the synthesis of compounds targeting G protein-coupled receptors (GPCRs), which are important targets for a wide range of diseases including cardiovascular disorders and neurological conditions. The ability to modulate GPCRs with high specificity and efficacy is crucial for developing effective treatments, and derivatives of Fluoro(pyridin-4-yl)methanesulfonyl fluoride have shown promise in this regard.

The synthetic versatility of Fluoro(pyridin-4-yl)methanesulfonyl fluoride is another key factor contributing to its significance in medicinal chemistry. Researchers have developed efficient synthetic routes to produce this compound and its derivatives, enabling large-scale production for preclinical and clinical studies. These synthetic methods often involve multistep reactions that can be optimized to achieve high yields and purity, ensuring that the final products meet the stringent quality standards required for pharmaceutical applications.

In addition to its potential as a drug candidate, Fluoro(pyridin-4-yl)methanesulfonyl fluoride has also found applications in chemical biology research. Its unique reactivity profile makes it useful as a probe molecule for studying protein-protein interactions and other biological processes. By incorporating this compound into designed probes, researchers can gain insights into complex biological systems and identify new therapeutic targets.

The safety profile of Fluoro(pyridin-4-yl)methanesulfonyl fluoride is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, ongoing research is necessary to fully understand its safety profile and potential side effects, particularly as it progresses through clinical trials.

In conclusion, Fluoro(pyridin-4-yl)methanesulfonyl fluoride (CAS No. 2375270-27-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic versatility, and biological activity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new drugs.